Cas no 832690-22-9 (2-Hexanol, 1-(phenylmethoxy)-, 4-methylbenzenesulfonate)

• Product Name: 2-Hexanol, 1-(phenylmethoxy)-, 4-methylbenzenesulfonate
• CAS No: 832690-22-9
• MF: C₂₀H₂₈O₅S
• MW: 380.4983253479
• CID: 675492
• PubChem ID: 71415929
• Update Time: 2025-04-19

2-Hexanol, 1-(phenylmethoxy)-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Hexanol, 1-(phenylmethoxy)-, 4-methylbenzenesulfonate
• 4-methylbenzenesulfonic acid,1-phenylmethoxyhexan-2-ol
• 832690-22-9
• DTXSID40835333
• 4-Methylbenzene-1-sulfonic acid--1-(benzyloxy)hexan-2-ol (1/1)

• Inchi： 1S/C13H20O2.C7H8O3S/c1-2-3-9-13(14)11-15-10-12-7-5-4-6-8-12;1-6-2-4-7(5-3-6)11(8,9)10/h4-8,13-14H,2-3,9-11H2,1H3;2-5H,1H3,(H,8,9,10)
• InChI Key： UUKGRKNXFZOCIY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CC1C=CC=CC=1)CC(CCCC)O

Computed Properties

• Exact Mass: 380.16574516g/mol
• Monoisotopic Mass: 380.16574516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 348
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.2Ų